Cas no 2490404-58-3 (5-4-(pyrrolidin-1-yl)phenylfuran-2-carboxamide)

• Product Name: 5-4-(pyrrolidin-1-yl)phenylfuran-2-carboxamide
• CAS No: 2490404-58-3
• MF: C₁₅H₁₆N₂O₂
• MW: 256.299743652344
• CID: 5915064
• PubChem ID: 165870124
• Update Time: 2025-05-19

5-4-(pyrrolidin-1-yl)phenylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-4-(pyrrolidin-1-yl)phenylfuran-2-carboxamide
• 2490404-58-3
• EN300-27102690
• 5-[4-(pyrrolidin-1-yl)phenyl]furan-2-carboxamide

• Inchi： 1S/C15H16N2O2/c16-15(18)14-8-7-13(19-14)11-3-5-12(6-4-11)17-9-1-2-10-17/h3-8H,1-2,9-10H2,(H2,16,18)
• InChI Key： ZNPJOVQRWCWHMY-UHFFFAOYSA-N
• SMILES： O1C(C(N)=O)=CC=C1C1C=CC(=CC=1)N1CCCC1

Computed Properties

• Exact Mass: 256.121177757g/mol
• Monoisotopic Mass: 256.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 59.5Ų

Additional information on 5-4-(pyrrolidin-1-yl)phenylfuran-2-carboxamide

Introduction to Compound with CAS No. 2490404-58-3 and Product Name: 5-4-(pyrrolidin-1-yl)phenylfuran-2-carboxamide

The compound with the CAS number 2490404-58-3 and the product name 5-4-(pyrrolidin-1-yl)phenylfuran-2-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a pyrrolidin-1-yl moiety and a furan-2-carboxamide group makes it a structurally intriguing candidate for further exploration.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit promising biological activities. The pyrrolidin-1-yl group is known for its ability to enhance the solubility and bioavailability of pharmaceutical compounds, making it an attractive scaffold for drug design. Additionally, the furan-2-carboxamide moiety has shown potential in various pharmacological applications, including anti-inflammatory and anticancer therapies. The combination of these functional groups in 5-4-(pyrrolidin-1-yl)phenylfuran-2-carboxamide suggests a multifaceted pharmacological profile that warrants further investigation.

Recent studies have highlighted the importance of structural diversity in the search for new therapeutic agents. The compound in question, with its intricate architecture, aligns well with this trend. Researchers have been exploring various derivatives of this molecule to optimize its pharmacokinetic properties and enhance its therapeutic efficacy. The pyrrolidin-1-yl group, in particular, has been studied extensively for its role in modulating receptor binding and improving drug penetration across biological membranes.

The furan-2-carboxamide component of the molecule is another area of interest. Furan derivatives are known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The incorporation of this moiety into 5-4-(pyrrolidin-1-yl)phenylfuran-2-carboxamide may contribute to its potential as a lead compound for developing novel therapeutics. Furthermore, the phenyl ring present in the structure provides additional opportunities for functionalization, allowing researchers to fine-tune the compound's properties for specific applications.

Advances in computational chemistry have also played a crucial role in the study of this compound. Molecular modeling techniques have been employed to predict the binding affinity of 5-4-(pyrrolidin-1-yl)phenylfuran-2-carboxamide to various biological targets. These simulations have provided valuable insights into the compound's mechanism of action and have guided the design of more effective derivatives. Additionally, high-throughput screening methods have been utilized to identify potential lead compounds from large libraries of analogs.

The synthesis of 5-4-(pyrrolidin-1-yl)phenylfuran-2-carboxamide represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves key reactions such as condensation, cyclization, and functional group transformations. Each step has been optimized to ensure high yield and purity, making it feasible for large-scale production. The synthetic route also highlights the versatility of modern chemical methodologies, which are essential for developing complex molecules like this one.

From a pharmaceutical perspective, 5-4-(pyrrolidin-1-yllphenylfuran)-2-carboxamide holds promise as a starting point for developing new drugs targeting various diseases. Its unique structural features make it suitable for modulating multiple biological pathways simultaneously. This polypharmacological approach has gained traction in recent years as an effective strategy for treating complex disorders such as cancer and neurodegenerative diseases.

In conclusion, the compound with CAS number 2490404–58–3 and product name 5–4–(pyrrolidin–1–ytl)phenylfuran–2–carboxamide is a structurally fascinating molecule with significant potential in pharmaceutical research. Its combination of key functional groups and favorable physicochemical properties make it an attractive candidate for further development. As research continues to uncover new applications for this compound, it is likely to play an important role in the discovery and development of novel therapeutics.